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Compound of Interest

Compound Name: 3-lodo-4-nitro-N,N-dimethylaniline

Cat. No.: B3331772

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and expected
physicochemical properties of 3-lodo-4-nitro-N,N-dimethylaniline, with a focus on its solubility
and stability. Due to the limited availability of specific experimental data for this compound, this
guide supplements known values with predicted properties based on analogous compounds

and established principles of organic chemistry.

Core Physicochemical Properties

A summary of the known and predicted physicochemical properties of 3-lodo-4-nitro-N,N-
dimethylaniline is presented below.
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Property Value Source

Molecular Formula CsHsIN202 ChemicalBook][1]
Molecular Weight 292.07 g/mol ChemicalBook[1]

Melting Point 140 °C ChemicalBook][1]
Predicted Water Solubility Low Inferred from analogues[2]

Predicted Organic Solvent
Solubility

Soluble in polar organic
solvents (e.g., Ethanol,
Acetone, DMSO)

Inferred from analogues[2]

Predicted Stability

Stable under normal
conditions; potential sensitivity
to light and strong oxidizing

agents.

Inferred from analogues[3]

Solubility Profile
Experimental Data

Specific quantitative solubility data for 3-lodo-4-nitro-N,N-dimethylaniline in a range of

solvents is not readily available in the public domain.

Predicted Solubility

Based on its chemical structure, which includes a polar nitro group, a tertiary amine, and a

large hydrophobic iodinated aromatic ring, the following solubility profile is anticipated:

o Water: The presence of the large, non-polar iodobenzene ring is expected to confer low

water solubility.

e Polar Aprotic Solvents (e.g., DMSO, DMF, Acetone): High solubility is predicted due to the
polar nature of the nitro and dimethylamino groups.

» Polar Protic Solvents (e.g., Ethanol, Methanol): Good solubility is expected.
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» Non-polar Solvents (e.g., Hexane, Toluene): Limited solubility is anticipated due to the overall
polarity of the molecule.

Stability Profile
General Stability

3-lodo-4-nitro-N,N-dimethylaniline is expected to be stable under standard laboratory
storage conditions (cool, dry, dark).[3] However, nitroaromatic compounds can exhibit
sensitivity to certain environmental factors.

Factors Affecting Stability

» Light: Many nitroaromatic compounds are light-sensitive and can undergo photochemical
degradation. It is recommended to store this compound protected from light.

o Temperature: While stable at room temperature, elevated temperatures may lead to
decomposition.

e pH: The dimethylamino group can be protonated under acidic conditions, which may affect
the compound's stability and solubility. The nitro group can be reduced under certain
reductive conditions.

e Oxidizing and Reducing Agents: As with many organic compounds, strong oxidizing or
reducing agents should be avoided to prevent degradation.[3] The nitro group is susceptible
to reduction to an amino group.

Experimental Protocols

The following are detailed methodologies for determining the solubility and stability of 3-lodo-4-
nitro-N,N-dimethylaniline.

Protocol 1: Determination of Aqueous and Organic
Solvent Solubility

Objective: To quantitatively determine the solubility of 3-lodo-4-nitro-N,N-dimethylaniline in
various solvents.
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Materials:

¢ 3-lodo-4-nitro-N,N-dimethylaniline

o Selection of solvents (e.g., Water, Ethanol, Methanol, Acetone, DMSO, Hexane)

e Analytical balance

» Vials with screw caps

o Thermostatically controlled shaker or incubator

e Centrifuge

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

Methodology:

» Preparation of Saturated Solutions:

o Add an excess amount of 3-lodo-4-nitro-N,N-dimethylaniline to a known volume of each
solvent in a sealed vial.

o Equilibrate the samples by shaking at a constant temperature (e.g., 25 °C) for a defined
period (e.g., 24-48 hours) to ensure saturation.

e Separation of Undissolved Solid:

o Centrifuge the vials at high speed to pellet the undissolved solid.

o Sample Analysis:

o Carefully withdraw a known volume of the supernatant.

o Dilute the supernatant with a suitable solvent to a concentration within the linear range of
the analytical method.
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o Quantify the concentration of the dissolved compound using a pre-validated HPLC
method.

o Calculation:

o Calculate the solubility in mg/mL or mol/L based on the measured concentration and the
dilution factor.

Protocol 2: Assessment of Compound Stability

Objective: To evaluate the stability of 3-lodo-4-nitro-N,N-dimethylaniline under various stress
conditions.

Materials:

3-lodo-4-nitro-N,N-dimethylaniline

Solutions of varying pH (e.g., pH 2, 7, 9)

Thermostatically controlled oven

Photostability chamber

HPLC system
Methodology:
e Preparation of Stock Solution:

o Prepare a stock solution of 3-lodo-4-nitro-N,N-dimethylaniline in a suitable solvent (e.g.,
acetonitrile or methanol).

e Stress Conditions:

o Thermal Stress: Aliquot the stock solution into vials and expose them to elevated
temperatures (e.g., 40 °C, 60 °C) for a set period.

o Photostability: Expose aliquots of the stock solution to a controlled light source in a
photostability chamber.
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o pH Stress: Add the stock solution to buffers of different pH values and incubate at a
controlled temperature.

e Time-Point Analysis:

o At specified time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw samples from each stress
condition.

e Quantification:

o Analyze the samples by HPLC to determine the remaining concentration of the parent
compound and to identify any degradation products.

o Data Analysis:

o Plot the concentration of 3-lodo-4-nitro-N,N-dimethylaniline as a function of time for
each condition to determine the degradation kinetics.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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